N-(3-ethoxybenzyl)thiophene-2-sulfonamide

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H15NO3S2/c1-2-17-12-6-3-5-11(9-12)10-14-19(15,16)13-7-4-8-18-13/h3-9,14H,2,10H2,1H3
• InChI Key: JMIVVEQQLDYZSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNS(=O)(=O)C2=CC=CS2
• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol

Description

N-(3-ethoxybenzyl)thiophene-2-sulfonamide is a compound that belongs to the class of sulfonamides, which are known for their diverse applications in medicinal chemistry and material science. This compound features a thiophene ring, a benzyl group substituted with an ethoxy group, and a sulfonamide functional group, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-ethoxybenzyl)thiophene-2-sulfonamide typically involves the reaction of 3-ethoxybenzylamine with thiophene-2-sulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually include a solvent like dichloromethane and a temperature range of 0-25°C to ensure optimal yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to achieve high purity levels required for industrial applications.

Chemical Reactions Analysis

Types of Reactions

N-(3-ethoxybenzyl)thiophene-2-sulfonamide undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The sulfonamide group can be reduced to form corresponding amines.

Substitution: The ethoxy group on the benzyl ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

N-(3-ethoxybenzyl)thiophene-2-sulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of N-(3-ethoxybenzyl)thiophene-2-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity by binding to the active site. This inhibition can disrupt various biochemical pathways, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(3-methoxybenzyl)thiophene-2-sulfonamide
• N-(3-chlorobenzyl)thiophene-2-sulfonamide
• N-(3-fluorobenzyl)thiophene-2-sulfonamide

Uniqueness

N-(3-ethoxybenzyl)thiophene-2-sulfonamide is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. The ethoxy group can enhance the compound’s lipophilicity, potentially improving its ability to cross cell membranes and interact with intracellular targets.